Cas no 898767-43-6 (4-(3-bromo-5-methylphenyl)-4-oxobutanoic acid)

• Product Name: 4-(3-bromo-5-methylphenyl)-4-oxobutanoic acid
• CAS No: 898767-43-6
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 872195
• PubChem ID: 24727005
• Update Time: 2025-06-11

4-(3-bromo-5-methylphenyl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-5-methylphenyl)-4-oxobutanoic acid
• 4-(3-BROMO-5-METHYLPHENYL)-4-OXOBUTYRIC ACID
• SCHEMBL24270068
• 4-(3-BROMO-5-METHYLPHENYL)-4-OXOBUTYRICACID
• MFCD02260877
• DTXSID90645388
• 898767-43-6
• AKOS016022872

• MDL： MFCD02260877
• Inchi： 1S/C11H11BrO3/c1-7-4-8(6-9(12)5-7)10(13)2-3-11(14)15/h4-6H,2-3H2,1H3,(H,14,15)
• InChI Key： GPYLJYZHZGVNGV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)C(CCC(=O)O)=O

Computed Properties

• Exact Mass: 269.98900
• Monoisotopic Mass: 269.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 2.80500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(3-bromo-5-methylphenyl)-4-oxobutanoic acid

Professional Introduction to 4-(3-bromo-5-methylphenyl)-4-oxobutanoic Acid (CAS No. 898767-43-6)

4-(3-bromo-5-methylphenyl)-4-oxobutanoic acid, with the CAS number 898767-43-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and chemical properties, has found applications in various biochemical pathways and drug development processes. Its molecular structure, featuring a brominated aromatic ring and an α-keto acid moiety, makes it a versatile intermediate in synthetic chemistry and a potential candidate for further exploration in therapeutic applications.

The< strong>3-bromo-5-methylphenyl substituent in the compound's structure contributes to its distinct reactivity and interaction with biological targets. This aromatic ring system, with its electron-withdrawing bromine atom and electron-donating methyl group, provides a balance of electronic properties that can influence its binding affinity and metabolic stability. Such features are particularly valuable in the design of small-molecule inhibitors targeting enzymes and receptors involved in disease pathways.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological processes through precise targeting. The< strong>4-oxobutanoic acid moiety, also known as an α-keto acid, is a key functional group that participates in various biochemical reactions, including condensation reactions, decarboxylation, and enolization. These reactions are fundamental to many metabolic pathways and have been exploited in the synthesis of bioactive molecules. The presence of this group in 4-(3-bromo-5-methylphenyl)-4-oxobutanoic acid suggests its potential utility as a building block for more complex pharmacophores.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. The< strong>3-bromo-5-methylphenyl moiety can serve as a scaffold for designing molecules that interact with the ATP-binding pocket of kinases, thereby inhibiting their activity. Preliminary studies have shown that derivatives of this compound exhibit inhibitory effects on certain kinases, making them promising candidates for further development.

The< strong>CAS number 898767-43-6 provides a unique identifier for this compound, ensuring accurate tracking and documentation in research and industrial settings. This standardized classification system is essential for maintaining consistency across scientific literature and patents. Researchers often rely on CAS numbers to verify the identity of compounds they are studying or synthesizing, which underscores the importance of having reliable and unambiguous identifiers.

In addition to its potential as a kinase inhibitor, 4-(3-bromo-5-methylphenyl)-4-oxobutanoic acid may also find applications in other therapeutic areas. For instance, its structural features could make it useful in the development of compounds targeting neurological disorders or inflammatory conditions. The α-keto acid group can be further functionalized to introduce additional pharmacophores that enhance binding affinity or improve pharmacokinetic properties.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or enzymatic transformations, can be employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also demonstrate the importance of innovative approaches in drug discovery.

The< strong>3-bromo-5-methylphenyl group's reactivity allows for further derivatization through nucleophilic aromatic substitution or Suzuki-Miyaura coupling reactions. Such transformations can lead to a diverse array of analogs with varying biological activities. High-throughput screening methods combined with computational modeling can accelerate the identification of lead compounds from large libraries of derivatives.

In conclusion, 4-(3-bromo-5-methylphenyl)-4-oxobutanoic acid (CAS No. 898767-43-6) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various disease pathways. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.